Cas no 77840-23-4 (1-Naphthalenesulfonamide,N-(8-aminooctyl)-5-(dimethylamino)-)

• Product Name: 1-Naphthalenesulfonamide,N-(8-aminooctyl)-5-(dimethylamino)-
• CAS No: 77840-23-4
• MF: C₂₀H₃₁N₃O₂S
• MW: 377.544043779373
• CID: 570499
• PubChem ID: 132671
• Update Time: 2025-04-19

1-Naphthalenesulfonamide,N-(8-aminooctyl)-5-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonamide,N-(8-aminooctyl)-5-(dimethylamino)-
• N-dansyl-1,8-diaminooctane
• 77840-23-4
• N-(8-aminooctyl)-5-(dimethylamino)naphthalene-1-sulfonamide
• SCHEMBL6361662
• Dns-dao
• 1-Naphthalenesulfonamide, N-(8-aminooctyl)-5-(dimethylamino)-
• DTXSID50999051

• Inchi： 1S/C20H31N3O2S/c1-23(2)19-13-9-12-18-17(19)11-10-14-20(18)26(24,25)22-16-8-6-4-3-5-7-15-21/h9-14,22H,3-8,15-16,21H2,1-2H3
• InChI Key： AAFRRFPQYFHXCI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C(=CC=CC=12)N(C)C)(NCCCCCCCCN)(=O)=O

Computed Properties

• Exact Mass: 377.213698
• Monoisotopic Mass: 377.213698
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 83.8

Experimental Properties

• Density: 1.139
• Boiling Point: 536.5°C at 760 mmHg
• Flash Point: 278.3°C
• Refractive Index: 1.581